![molecular formula C25H28O6 B1257289 arugosin B](/img/structure/B1257289.png)
arugosin B
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Arugosin B is a dibenzooxepine that is dibenzo[b,e]oxepin-11(6H)-one substituted by hydroxy groups at positions 1, 6 and 10, a methyl group at position 8, a prenyl group at position 4 and a prenyloxy group at position 7. Isolated from Aspergillus, it exhibits antibacterial activity. It has a role as an antibacterial agent and an Aspergillus metabolite. It is a dibenzooxepine, a cyclic ketone, a polyphenol and a lactol.
Scientific Research Applications
Biosynthesis and Structure
Molecular Structure of Arugosin : Arugosin B is identified as a metabolite of Aspergillus rugulosus, characterized as a mixture of two substituted dibenz[b,e]oxepins. Its molecular structure and the orientation of substituents have been established through degradation, mass spectrometry, and NMR spectroscopy (Ballantine et al., 1970).
Isolation and Structure Determination : Arugosin B has been isolated from the mycelial extract of Aspergillus silvaticus and Emericella striata. The structures of these compounds were determined based on extensive spectroscopic analysis (Kawahara et al., 1988).
Biological Activities
Antifungal and Antibacterial Properties : Arugosin B has demonstrated antifungal and antibacterial activities. It was isolated from the coprophilous fungus Ascodesmis sphaerospora and its structure was determined via NMR and MS data (Hein et al., 1998).
Biosynthesis in Marine-Derived Fungi : Studies on Emericella nidulans var. acristata, a marine-derived fungus, have led to the isolation of arugosins G and H, along with arugosin B. These compounds have shown moderate antitumor activity and are related to xanthones (Kralj et al., 2006).
Cytotoxic Activity : Isopentenyl dibenzo[b,e]oxepinone enantiomers, including arugosin B derivatives, have been isolated from Talaromyces flavus, a soil-derived fungus. These compounds showed potential cytotoxicity, indicating their possible therapeutic applications in oncology (Sun et al., 2016).
properties
Product Name |
arugosin B |
---|---|
Molecular Formula |
C25H28O6 |
Molecular Weight |
424.5 g/mol |
IUPAC Name |
1,6,10-trihydroxy-8-methyl-7-(3-methylbut-2-enoxy)-4-(3-methylbut-2-enyl)-6H-benzo[c][1]benzoxepin-11-one |
InChI |
InChI=1S/C25H28O6/c1-13(2)6-7-16-8-9-17(26)20-22(28)19-18(27)12-15(5)23(30-11-10-14(3)4)21(19)25(29)31-24(16)20/h6,8-10,12,25-27,29H,7,11H2,1-5H3 |
InChI Key |
WKCOWVOAMWLTDQ-UHFFFAOYSA-N |
SMILES |
CC1=CC(=C2C(=C1OCC=C(C)C)C(OC3=C(C=CC(=C3C2=O)O)CC=C(C)C)O)O |
Canonical SMILES |
CC1=CC(=C2C(=C1OCC=C(C)C)C(OC3=C(C=CC(=C3C2=O)O)CC=C(C)C)O)O |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.